Cas no 1437385-34-6 (2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride)

• Product Name: 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride
• CAS No: 1437385-34-6
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• MDL: MFCD24683300
• CID: 5180032
• PubChem ID: 97949425
• Update Time: 2025-07-23

2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-1-yl-pyridine-3-sulfonyl chloride
• 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride

• MDL： MFCD24683300
• Inchi： 1S/C9H11ClN2O2S/c10-15(13,14)8-4-3-5-11-9(8)12-6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key： TWJZTLMTDJXNLJ-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride

Introduction to 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride (CAS No. 1437385-34-6)

2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride (CAS No. 1437385-34-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural properties and potential applications. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both a pyrrolidine and a pyridine moiety in its structure imparts unique reactivity and binding characteristics, making it a valuable building block for drug discovery efforts.

The sulfonyl chloride functional group in 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride is particularly noteworthy, as it facilitates nucleophilic substitution reactions, enabling the facile introduction of diverse pharmacophores. This reactivity has been leveraged in the development of novel therapeutic agents targeting various biological pathways. In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating nitrogen-containing rings, due to their prevalence in biologically active natural products and synthetic drugs.

One of the most compelling aspects of 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride is its potential application in the synthesis of small-molecule inhibitors. The pyridine ring, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets, provides a robust scaffold for designing molecules with enhanced binding affinity. Meanwhile, the pyrrolidine ring introduces flexibility and conformational diversity, which can be critical for optimizing drug-like properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further highlighted the significance of 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride as a key intermediate. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with proteins involved in inflammatory and oncogenic pathways. For instance, modifications at the sulfonyl chloride moiety have been shown to modulate the binding affinity of potential drug candidates towards enzymes such as kinases and proteases. These insights have guided the design of novel inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in leveraging sulfonyl chloride derivatives for their ability to enhance drug bioavailability and target specificity. The versatility of 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride lies in its capacity to serve as a precursor for a wide range of pharmacologically relevant molecules. Researchers have successfully incorporated this scaffold into inhibitors targeting diseases ranging from cancer to autoimmune disorders, underscoring its broad applicability.

In addition to its role as an intermediate, 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride has been explored in the development of probes for biochemical studies. Its ability to undergo selective reactions with nucleophiles allows researchers to label biomolecules or create affinity reagents for high-throughput screening assays. Such applications are crucial for understanding complex biological systems and identifying new therapeutic targets.

The synthesis of 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride typically involves multi-step organic transformations, beginning with the functionalization of pyridine derivatives followed by sulfonylation and subsequent chlorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The growing demand for high-quality intermediates like this one reflects the increasing importance of tailored molecular building blocks in modern drug discovery.

Looking ahead, the future prospects for 2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride are promising, particularly as research continues to uncover new biological functions and therapeutic opportunities. The integration of machine learning and artificial intelligence into drug design is expected to further accelerate the development of novel compounds based on this scaffold. By leveraging computational tools alongside traditional synthetic chemistry approaches, scientists can rapidly explore structure-function relationships and optimize lead compounds with unprecedented efficiency.

In conclusion,2-(pyrrolidin-1-yl)pyridine-3-sulfonyl chloride (CAS No. 1437385-34-6) represents a significant advancement in medicinal chemistry, offering a versatile platform for the development of innovative therapeutic agents. Its unique structural features and reactivity make it an indispensable tool for researchers striving to address unmet medical needs across multiple disease areas.